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Compound of Interest

Compound Name: 4-Methylpentanamide

Cat. No.: B178914 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Methylpentanamide (CAS No. 1119-29-5), a valuable building block in organic synthesis. This

document offers a comparative summary of commercial suppliers, a detailed experimental

protocol for its synthesis, and a procedural workflow for procurement.

Commercial Suppliers
4-Methylpentanamide is available from a variety of chemical suppliers, ranging from large-

scale manufacturers to smaller, specialized laboratories. While pricing and bulk availability are

often subject to inquiry, the following table summarizes key suppliers and the typical

information available for this compound.
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Supplier Website
CAS
Number

Molecular
Formula

Purity
Available
Quantitie
s

Notes

ChemicalB

ook

--INVALID-

LINK--

1119-29-

5[1]

C₆H₁₃NO[1

]

Inquiry

Required

Inquiry

Required

Lists

multiple

suppliers,

including

Changzhou

Wanyao

Biotechnol

ogy Co.,

Ltd. and

Heze

Xingda

Pharmaceu

tical

Technology

Co., Ltd.[1]

ABI Chem
--INVALID-

LINK--

1119-29-

5[2]

C₆H₁₃NO[2

]

Inquiry

Required

Inquiry

Required

Product ID:

AC2A032S

8.[2]

Ambeed
--INVALID-

LINK--

1119-29-

5[3]

C₆H₁₃NO[3

]

Inquiry

Required

Inquiry

Required

Provides

extensive

safety and

property

data.

ChemNet
--INVALID-

LINK--

1119-29-

5[4]

C₆H₁₃NO[4

]

Inquiry

Required

Inquiry

Required

Provides

physicoche

mical

properties.

[4]
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Arctom
--INVALID-

LINK--

1119-29-

5[5]
C₆H₁₃NO

Inquiry

Required

Flexible,

reagent

sizes

available

in-stock.[5]

Catalog

No: BD-

A291469.

[5]

Guidechem
--INVALID-

LINK--

1119-29-

5[6]

C₆H₁₃NO[6

]

99% (from

some listed

suppliers).

[7]

Bulk

quantities

(e.g.,

200kg/bag)

available

from some

listed

suppliers.

[7]

Lists

suppliers

such as

Nanjing

Chemlin

Chemical

Co., Ltd.

and

Weihao

Chemtech

(ChangZho

u) Co., Ltd.

[7]

Experimental Protocol: Synthesis of 4-
Methylpentanamide
The following protocol is a generalized procedure for the synthesis of 4-Methylpentanamide
from 4-methylvaleric acid. This method can be adapted and optimized based on laboratory

conditions and available starting materials.

Reaction Scheme:

Materials:

4-Methylvaleric acid

Thionyl chloride (SOCl₂)

Anhydrous diethyl ether
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Ammonia (gas or concentrated aqueous solution)

Sodium bicarbonate (NaHCO₃) solution (saturated)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

Acid Chloride Formation: In a fume hood, equip a round-bottom flask with a reflux condenser

and a dropping funnel. Add 4-methylvaleric acid to the flask. Slowly add thionyl chloride (1.2

equivalents) to the acid via the dropping funnel with stirring. Once the addition is complete,

heat the mixture to reflux for 2-3 hours, or until the evolution of gas ceases.

Removal of Excess Thionyl Chloride: Allow the reaction mixture to cool to room temperature.

Remove the excess thionyl chloride by distillation under reduced pressure.

Amidation: Dissolve the crude 4-methylvaleryl chloride in anhydrous diethyl ether and cool

the solution in an ice bath. Slowly bubble ammonia gas through the solution or add a

concentrated aqueous ammonia solution dropwise with vigorous stirring. A white precipitate

of ammonium chloride will form.
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Work-up: After the addition of ammonia is complete, allow the reaction to warm to room

temperature and stir for an additional hour. Add water to dissolve the ammonium chloride.

Transfer the mixture to a separatory funnel and separate the organic layer.

Purification: Wash the organic layer sequentially with saturated sodium bicarbonate solution

and brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

the solvent using a rotary evaporator to yield the crude 4-methylpentanamide.

Recrystallization (Optional): The crude product can be further purified by recrystallization

from a suitable solvent system (e.g., ethyl acetate/hexanes) to obtain a crystalline solid.

Visualized Workflows
Procurement Workflow for 4-Methylpentanamide
The following diagram illustrates a typical workflow for procuring 4-Methylpentanamide for

research and development purposes.
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Caption: Procurement workflow for 4-Methylpentanamide.

Synthetic Workflow for 4-Methylpentanamide
This diagram outlines the key steps in the laboratory synthesis of 4-Methylpentanamide.
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Caption: Synthetic workflow for 4-Methylpentanamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-MethylpentanaMide | 1119-29-5 [chemicalbook.com]

2. 4-methylpentanamide;1119-29-5 [abichem.com]

3. 1119-29-5|4-Methylpentanamide| Ambeed [ambeed.com]

4. 4-methylpentanamide | 1119-29-5 [chemnet.com]

5. arctomsci.com [arctomsci.com]

6. Page loading... [guidechem.com]

7. Page loading... [guidechem.com]

To cite this document: BenchChem. [Commercial Sourcing and Synthetic Guidelines for 4-
Methylpentanamide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b178914#commercial-suppliers-of-4-
methylpentanamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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